6-Amino-4-cyclopropoxynicotinic acid

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 6-amino-4-cyclopropyloxypyridine-3-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c10-8-3-7(14-5-1-2-5)6(4-11-8)9(12)13/h3-5H,1-2H2,(H2,10,11)(H,12,13)
• InChI Key: AIYCMSZNPMPWHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2C(=O)O)N

Description

6-Amino-4-cyclopropoxynicotinic acid is a nicotinic acid derivative characterized by a cyclopropoxy substituent at the 4-position and an amino group at the 6-position of the pyridine ring. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of kinase inhibitors and bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-4-cyclopropoxynicotinic acid typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of 6-Amino-4-cyclopropoxynicotinic acid may involve large-scale chemical reactors and continuous flow processes. The use of automated systems and advanced purification techniques, such as chromatography, ensures the efficient production of the compound with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

6-Amino-4-cyclopropoxynicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and cyclopropoxy groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

6-Amino-4-cyclopropoxynicotinic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Amino-4-cyclopropoxynicotinic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or activation of receptor-mediated signaling cascades.

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group increases hydrophobicity (higher LogP) compared to methyl-substituted analogs .
• The Boc-protected analog exhibits lower polarity (TPSA = 78.3 Ų), favoring membrane permeability .